Cas no 1361884-60-7 (5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid)

• Product Name: 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361884-60-7
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926162
• Update Time: 2025-09-24

5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-7-4-9(11(17-6-7)5-12(18)19)8-2-1-3-10(15)13(8)16/h1-4,6H,5H2,(H,18,19)
• InChI Key： VUDOXWOZAGRYJA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(=CN=C1CC(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid

5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid: A Comprehensive Overview

5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid, also known by its CAS number 1361884-60-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyridine ring substituted with a chlorine atom at position 5, a dichlorophenyl group at position 3, and an acetic acid moiety at position 2. These structural elements contribute to its distinct chemical properties and biological activity.

The synthesis of 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling and nucleophilic aromatic substitution. Researchers have explored various routes to optimize the yield and purity of this compound, which is crucial for its subsequent biological evaluation.

The biological activity of 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, this compound has shown promising results in inhibiting enzymes associated with tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a candidate for targeting central nervous system disorders.

One of the most notable findings from recent research is the compound's selectivity for certain receptor subtypes. This selectivity is attributed to the precise arrangement of substituents on the pyridine ring, which allows for favorable interactions with target proteins. Studies using X-ray crystallography have provided insights into the molecular basis of this selectivity, paving the way for further optimization of the compound's pharmacokinetic properties.

The application of 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid extends beyond traditional pharmaceuticals. Its structural versatility has led to investigations into its use as a building block for more complex molecules in medicinal chemistry. Researchers have also explored its potential as an agrochemical agent, particularly in pest control applications. These diverse applications highlight the compound's significance in contemporary chemical research.

In terms of safety and toxicity profiles, preliminary studies indicate that 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid exhibits a favorable safety margin when administered at therapeutic doses. However, further long-term toxicity studies are required to fully assess its suitability for human use. Regulatory agencies have expressed interest in this compound due to its innovative mechanism of action and potential therapeutic benefits.

The future outlook for 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid is promising, with ongoing clinical trials evaluating its efficacy in treating various indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a marketable drug product. Additionally, advancements in computational chemistry are enabling researchers to predict the compound's behavior in different biological systems with greater accuracy.

In conclusion, 5-Chloro-3-(2,3-dichlorophenyl)pyridine-2-acetic acid, CAS number 1361884-60-7, represents a significant advancement in chemical innovation. Its unique structure, coupled with promising biological activity and diverse applications, positions it as a key player in the field of drug discovery. As research continues to unfold, this compound holds the potential to address unmet medical needs and contribute to advancements in healthcare.